Cas no 2138550-91-9 (1-chloro-N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)methanesulfonamide)

1-Chloro-N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)methanesulfonamide is a specialized sulfonamide derivative featuring a chloro-substituted methanesulfonamide core with dimethylaminoethyl and phenylethyl substituents. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as an intermediate in the development of bioactive molecules. The presence of both tertiary amine and sulfonamide functional groups enhances its reactivity, enabling applications in nucleophilic substitution and coordination chemistry. Its structural complexity allows for selective modifications, making it valuable for probing structure-activity relationships. The compound is typically handled under controlled conditions due to its sensitivity. Suitable for researchers exploring novel sulfonamide-based scaffolds or investigating amine-functionalized sulfonamides.

1-chloro-N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)methanesulfonamide structure

2138550-91-9 structure

Product Name:1-chloro-N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)methanesulfonamide

CAS No:2138550-91-9

MF:C₁₃H₂₁ClN₂O₂S

MW:304.836041212082

CID:6264132

PubChem ID:165496249

Update Time:2025-10-31

1-chloro-N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

- EN300-1154873
- 1-chloro-N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)methanesulfonamide
- 2138550-91-9
- Inchi： 1S/C13H21ClN2O2S/c1-15(2)10-11-16(19(17,18)12-14)9-8-13-6-4-3-5-7-13/h3-7H,8-12H2,1-2H3
- InChI Key： GXLUFCHAUDYPAR-UHFFFAOYSA-N
- SMILES： ClCS(N(CCC1C=CC=CC=1)CCN(C)C)(=O)=O

Computed Properties

Exact Mass: 304.1012268g/mol
Monoisotopic Mass: 304.1012268g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 8
Complexity: 335
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 49Å²

1-chloro-N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)methanesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1154873-1.0g	1-chloro-N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)methanesulfonamide	2138550-91-9		1g	$0.0	2023-06-09

1-chloro-N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)methanesulfonamide Related Literature

1. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
2. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
3. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
4. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
5. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608

Additional information on 1-chloro-N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)methanesulfonamide

1-Chloro-N-[2-(Dimethylamino)ethyl]-N-(2-Phenylethyl)methanesulfonamide (CAS No. 2138550-91-9): An Overview

1-Chloro-N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)methanesulfonamide (CAS No. 2138550-91-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of methanesulfonamides, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects.

The chemical structure of 1-chloro-N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)methanesulfonamide is characterized by a methanesulfonamide moiety attached to a chlorinated and dimethylamino-substituted ethyl group, as well as a phenylethyl group. This combination of functional groups imparts the compound with a high degree of chemical stability and solubility, making it an attractive candidate for various pharmaceutical applications.

Recent studies have explored the potential therapeutic applications of 1-chloro-N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)methanesulfonamide. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. These findings suggest that 1-chloro-N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)methanesulfonamide could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 1-chloro-N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)methanesulfonamide has also shown potential neuroprotective properties. Research conducted on animal models has indicated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and ischemic stroke. The mechanism underlying these neuroprotective effects is thought to involve the modulation of oxidative stress and the inhibition of apoptosis in neuronal cells.

The pharmacokinetic profile of 1-chloro-N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)methanesulfonamide has been extensively studied to understand its bioavailability and metabolism. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These properties make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-chloro-N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)methanesulfonamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 1-chloro-N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)methanesulfonamide (CAS No. 2138550-91-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an exciting candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.